Cas no 1804898-59-6 (3-Cyano-2-ethyl-5-hydroxybenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-ethyl-5-hydroxybenzenesulfonyl chloride
• CAS No: 1804898-59-6
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 5010900
• Update Time: 2025-11-07

3-Cyano-2-ethyl-5-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-5-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO3S/c1-2-8-6(5-11)3-7(12)4-9(8)15(10,13)14/h3-4,12H,2H2,1H3
• InChI Key： FGXUNHRNAVQEQJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C#N)C=1CC)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.1
• Topological Polar Surface Area: 86.5

Additional information on 3-Cyano-2-ethyl-5-hydroxybenzenesulfonyl chloride

3-Cyano-2-Ethyl-5-Hydroxybenzenesulfonyl Chloride (CAS No. 1804898-59-6)

3-Cyano-2-Ethyl-5-Hydroxybenzenesulfonyl Chloride, also known by its CAS registry number 1804898-59-6, is a specialized organic compound with a unique structure that combines cyano, ethyl, hydroxy, and sulfonyl chloride functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science.

The molecular structure of 3-Cyano-2-Ethyl-5-Hydroxybenzenesulfonyl Chloride is characterized by a benzene ring with substituents at positions 2, 3, and 5. The cyano group (-CN) at position 3 imparts electron-withdrawing properties, while the ethyl group (-CH₂CH₃) at position 2 adds steric bulk and hydrophobicity to the molecule. The hydroxyl group (-OH) at position 5 introduces hydrogen bonding capabilities, and the sulfonyl chloride group (-SO₂Cl) at position 1 serves as a reactive site for various chemical transformations.

Recent studies have highlighted the versatility of this compound in synthetic chemistry. For instance, researchers have utilized the sulfonyl chloride group as a reactive intermediate to synthesize sulfonamides, which are widely used in drug design for their ability to modulate enzyme activity and receptor binding. The presence of the cyano group further enhances the compound's reactivity and selectivity in nucleophilic substitution reactions.

In terms of physical properties, 3-Cyano-2-Ethyl-5-Hydroxybenzenesulfonyl Chloride is typically a crystalline solid with a melting point of approximately 140°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in solution-phase synthesis protocols.

The synthesis of this compound involves multi-step processes that often begin with the preparation of the corresponding benzene derivative followed by functionalization with the sulfonyl chloride group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

One of the most promising applications of 3-Cyano-2-Ethyl-5-Hydroxybenzenesulfonyl Chloride lies in its use as an intermediate in the development of novel pharmaceutical agents. For example, researchers have explored its role in creating bioisosteres—molecules that mimic the biological activity of existing drugs but with improved pharmacokinetic profiles.

In addition to its role in drug discovery, this compound has also found utility in agrochemical research. Its ability to act as a precursor for herbicides and fungicides has been demonstrated in several recent studies, where it was shown to exhibit selective toxicity against target pests while maintaining low toxicity to non-target organisms.

The environmental impact of synthesizing and using 3-Cyano-2-Ethyl-5-Hydroxybenzenesulfonyl Chloride has been a topic of interest among chemists and regulators alike. Recent research has focused on developing greener synthesis pathways that minimize the use of hazardous reagents and reduce energy consumption.

In conclusion, 3-Cyano-2-Ethyl-5-Hydroxybenzenesulfonyl Chloride (CAS No. 1804898-59-6) is a versatile compound with significant potential across multiple industries. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists, while ongoing research continues to uncover new applications and improve its production processes.